Cas no 102397-36-4 (Benzenaminium, N-methylidyne-)

• Product Name: Benzenaminium, N-methylidyne-
• CAS No: 102397-36-4
• MF: C₇H₆N
• MW: 104.129241466522
• CID: 1134107
• PubChem ID: 6327700
• Update Time: 2025-04-20

Benzenaminium, N-methylidyne- Chemical and Physical Properties

Names and Identifiers

• Benzenaminium, N-methylidyne-
• methylidyne(phenyl)azanium
• N-METHYLIDYNEANILINIUM
• DTXSID60422547
• SCHEMBL12892552
• 102397-36-4

• Inchi： 1S/C7H6N/c1-8-7-5-3-2-4-6-7/h1-6H/q+1
• InChI Key： SQJVPMNTLGHXJL-UHFFFAOYSA-N
• SMILES： N(=[C+][H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.03235
• Monoisotopic Mass: 104.050024196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 23.33